Cas no 131971-25-0 (Benzoic acid, 4-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]-)

• Product Name: Benzoic acid, 4-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]-
• CAS No: 131971-25-0
• MF: C₁₃H₁₀N₂O₇S
• MW: 338.292702198029
• CID: 1229334
• PubChem ID: 3695893
• Update Time: 2025-09-22

Benzoic acid, 4-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]-
• 4-[(4-hydroxy-3-nitrophenyl)sulfonylamino]benzoic acid
• C13H10N2O7S
• AKOS000114743
• 4-(4-Hydroxy-3-nitro-benzenesulfonylamino)-benzoic acid
• DTXSID00395165
• Z45512353
• 4-(4-hydroxy-3-nitrobenzenesulfonamido)benzoic acid
• 4-(4-hydroxy-3-nitrobenzenesulfonamido)benzoicacid
• 4-[(4-hydroxy-3-nitrobenzene)sulfonamido]benzoic acid
• EN300-00429
• 131971-25-0

• Inchi： 1S/C13H10N2O7S/c16-12-6-5-10(7-11(12)15(19)20)23(21,22)14-9-3-1-8(2-4-9)13(17)18/h1-7,14,16H,(H,17,18)
• InChI Key： VOLLDYMCMBIPCD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 338.021
• Monoisotopic Mass: 338.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 158Ų